3,5-dimethyl-4-(phenylthio)-1-((2,4,6-triisopropylphenyl)sulfonyl)-1H-pyrazole

• IUPAC Name: 3,5-dimethyl-4-phenylsulfanyl-1-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpyrazole
• InChI: InChI=1S/C26H34N2O2S2/c1-16(2)21-14-23(17(3)4)26(24(15-21)18(5)6)32(29,30)28-20(8)25(19(7)27-28)31-22-12-10-9-11-13-22/h9-18H,1-8H3
• InChI Key: ZETWYCAKXKLAAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1S(=O)(=O)C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C)C)SC3=CC=CC=C3
• Molecular Formula: C26H34N2O2S2
• Molecular Weight: 470.7 g/mol

Description

3,5-dimethyl-4-(phenylthio)-1-((2,4,6-triisopropylphenyl)sulfonyl)-1H-pyrazole, also known as DMTIPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Heterocyclic Compound Synthesis

Researchers have explored the synthesis and transformations of heterocyclic compounds using precursors and methodologies that may involve the structural motifs similar to the specified compound. For example, Chaloner et al. (1992) discussed heterocyclic fused 2,5-dihydrothiophene S,S-dioxides as precursors to heterocyclic o-quinodimethanes, indicating the potential of such compounds in forming complex heterocyclic structures through cycloaddition reactions and subsequent transformations Chaloner et al., 1992.

Synthesis of Pharmaceutically Important Heteroaromatics

Yokoyama et al. (1984) reported the synthesis of pharmaceutically important heteroaromatics from methyl phenyl sulfone, a precursor that shares structural relevance, suggesting that compounds with the specified functional groups can be intermediates in producing pharmacologically active molecules Yokoyama et al., 1984.

Antimicrobial Applications

Alsaedi et al. (2019) synthesized a novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety and evaluated their antimicrobial activities, highlighting the potential biomedical applications of compounds with similar sulfonyl and heterocyclic components Alsaedi et al., 2019.

Bioactive Pyrazole Derivatives

Kendre et al. (2013) explored the synthesis of bioactive 1H-pyrazole derivatives containing an aryl sulfonate moiety, further emphasizing the role of sulfonyl-substituted pyrazoles in developing new compounds with potential anti-inflammatory and antimicrobial properties Kendre et al., 2013.

Material Science and Coordination Chemistry

The utility of similar compounds extends into material science and coordination chemistry, where their unique properties can be harnessed for developing new materials or studying complex chemical reactions. For instance, Xie et al. (2016) discussed the formation of propanedithioamide and 1,2-dithiole derivatives from the reaction of a lithio derivative of a phenylthiomethyl-substituted pyrazole, showcasing the compound's potential in coordination chemistry and material synthesis Xie et al., 2016.